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Table 1: Basic Properties and Mechanisms

Property Description

Antibiotic
Class

Aminoglycoside (Aminocyclitol) [1] [2]

Producer Streptomyces hygroscopicus [1] [3]

Mode of
Action

Inhibits protein synthesis by disrupting ribosomal translocation and causing
mistranslation [1] [4] [2].

Cellular
Toxicity

Kills bacteria, fungi, and higher eukaryotic cells [1] [3]. In plants, cell death is partly
mediated by reactive oxygen species (ROS) [5].

Resistance
Gene

hph (hygromycin phosphotransferase), which inactivates Hygromycin B via
phosphorylation [3] [6].

Table 2: Typical Working Concentrations for Selection [1] [6]
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Cell Type General Concentration Range Common Starting Point

Mammalian Cells 50 - 200 µg/mL [1] 200 µg/mL [1] [6]

E. coli & Bacteria 50 - 100 µg/mL [1] 50 - 100 µg/mL [1]

Plant Cells 20 - 200 µg/mL [6] -

Fungi 200 - 1000 µg/mL [6] 200 µg/mL [6]

Mechanism of Hygromycin B Toxicity

The following diagram illustrates the mechanism of Hygromycin B toxicity and the basis for resistance.
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Determining Optimal Hygromycin B Concentration

A kill curve experiment is essential to determine the minimum concentration of Hygromycin B required to

kill your specific cell line within 7-10 days. The workflow below outlines the key steps.
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1. Seed non-transfected cells
at 20-25% confluency

2. Allow cells to adhere overnight

3. Add fresh media with a range of
Hygromycin B concentrations

4. Replenish selective media
every 3-4 days

5. Monitor and count viable cells
every 3-4 days for 10-14 days

6. Select lowest concentration that kills
nearly all cells in 7-10 days

Click to download full resolution via product page

Frequently Asked Questions

What is the stability and storage condition for Hygromycin B solution? The antibiotic is stable for

at least 2 years when stored at 2-8°C [6]. It is supplied as a sterile solution in water or PBS [7] [6].

While it is stable for about a month at 37°C, you should avoid repeated freeze-thaw cycles [1] [6].

My transfected cells are dying during selection. What could be wrong? This is often due to using

an antibiotic concentration that is too high. Re-evaluate the optimal concentration by performing a new

kill curve experiment. Also, ensure your Hygromycin B stock solution is still potent by testing it on a
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sensitive cell line, and confirm that your culture medium is changed regularly to maintain effective

selection pressure [2] [6].

Why are my control (non-transfected) cells not dying? If non-resistant cells are surviving, the likely

cause is an insufficient concentration of Hygromycin B. Double-check your dilution calculations and

confirm the final concentration in your culture dishes. Additionally, make sure you are not using too

high a cell density, as this can allow non-transfected cells to survive by chance [6].

Can Hygromycin B be used in combination with other antibiotics? Yes, Hygromycin B can be

used for dual selection with other antibiotics, such as Geneticin (G418), Zeocin, Blasticidin, or

Puromycin [2] [7]. However, when antibiotics are combined, cellular sensitivity can change. It is

essential to perform new kill curves for each antibiotic combination to determine the correct

working concentrations [2].

The color of my Hygromycin B solution is dark. Is it still good? Yes. Hygromycin B solutions can

range from light yellow to dark brown (caramel color) without any loss of activity. The concentrated

stock tends to be darker, and this color variation is normal [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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